Cas no 658059-71-3 (1,3-Benzenedicarboxylic acid, 4-[[(2-hydroxyethyl)amino]carbonyl]-)
![1,3-Benzenedicarboxylic acid, 4-[[(2-hydroxyethyl)amino]carbonyl]- structure](https://www.kuujia.com/scimg/cas/658059-71-3x500.png)
658059-71-3 structure
Product name:1,3-Benzenedicarboxylic acid, 4-[[(2-hydroxyethyl)amino]carbonyl]-
1,3-Benzenedicarboxylic acid, 4-[[(2-hydroxyethyl)amino]carbonyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenedicarboxylic acid, 4-[[(2-hydroxyethyl)amino]carbonyl]-
- 4-(2-hydroxyethylcarbamoyl)benzene-1,3-dicarboxylic acid
- 658059-71-3
- DTXSID40798111
- 4-[(2-HYDROXYETHYL)CARBAMOYL]BENZENE-1,3-DICARBOXYLIC ACID
-
- Inchi: InChI=1S/C11H11NO6/c13-4-3-12-9(14)7-2-1-6(10(15)16)5-8(7)11(17)18/h1-2,5,13H,3-4H2,(H,12,14)(H,15,16)(H,17,18)
- InChI Key: AATDDGNNFLZQID-UHFFFAOYSA-N
- SMILES: C1=CC(=C(C=C1C(=O)O)C(=O)O)C(=O)NCCO
Computed Properties
- Exact Mass: 253.05863
- Monoisotopic Mass: 253.05863707g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 124Ų
- XLogP3: -0.4
Experimental Properties
- PSA: 123.93
1,3-Benzenedicarboxylic acid, 4-[[(2-hydroxyethyl)amino]carbonyl]- Related Literature
-
M. Rodrigues,L. Russo,E. Aguiló,L. Rodríguez,I. Ott,L. Pérez-García RSC Adv., 2016,6, 2202-2209
-
Chengchun Tang,Yoshio Bando,Chunyi Zhi,Dmitri Golberg Chem. Commun., 2007, 4599-4601
-
4. Back matter
-
E. Shuang,Jian-Hua Wang,Xu-Wei Chen Nanoscale, 2020,12, 6852-6860
658059-71-3 (1,3-Benzenedicarboxylic acid, 4-[[(2-hydroxyethyl)amino]carbonyl]-) Related Products
- 23386-41-6(3-Oxoisoindoline-5-carboxylic acid)
- 1537563-01-1(N-(6-methylpyridin-3-yl)methylhydroxylamine)
- 2171535-36-5(1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-phenylacetyl]-3-methylazetidine-3-carboxylic acid)
- 2097902-18-4(N-(2-{3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazin-2-yl}ethyl)-1H-pyrazole-3-carboxamide)
- 2227744-46-7((1R)-3-amino-1-(1-methyl-1H-imidazol-5-yl)propan-1-ol)
- 2228194-65-6(1-(2-methyl-1-phenylpropan-2-yl)cyclopropan-1-amine)
- 2383865-71-0(6-Methoxy-2-methyl-[1,2,4]triazolo[1,5-a]pyrazine)
- 26474-95-3(5-Chloro-3-hydroxybenzofuran-2-carboxamide)
- 2580235-22-7(8-({(benzyloxy)carbonylamino}methyl)naphthalene-2-carboxylic acid)
- 919242-26-5(1-(4-fluorophenyl)-2-(7H-purin-6-ylsulfanyl)ethan-1-one)
Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
CN Supplier
Bulk

Minglong (Xianning) Medicine Co., Ltd.
Gold Member
CN Supplier
Bulk

Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk

Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
